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Compound of Interest

Compound Name: Cyromazine-13C3

Cat. No.: B3340027 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Cyromazine-13C3, ensuring the protection of laboratory personnel and the integrity of

research. Adherence to these protocols is essential for the safe and effective use of this

compound.

Essential Safety Information
Cyromazine-13C3, an isotopically labeled insect growth regulator, presents several potential

hazards that necessitate careful handling. Understanding these risks is the first step toward a

safe laboratory environment.

Hazard Identification and Precautions:
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Hazard Description Precautionary Measures

Acute Toxicity Harmful if swallowed.
Avoid ingestion. Wash hands

thoroughly after handling.

Skin Irritation
Causes skin irritation. May

cause an allergic skin reaction.

Avoid contact with skin. Wear

appropriate chemical-resistant

gloves and a lab coat.[1][2]

Eye Irritation Causes serious eye irritation.

Avoid contact with eyes. Wear

safety glasses with side

shields or chemical goggles.[1]

Respiratory Irritation
May cause respiratory

irritation.

Handle in a well-ventilated

area, preferably in a chemical

fume hood, to avoid inhaling

dust.[3][4]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.

Prevent release into the

environment. Dispose of waste

according to regulations.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling

Cyromazine-13C3. The following table outlines the required PPE for various laboratory

activities involving this compound.
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Activity Required PPE

Weighing and Handling of Powder

- Tightly fitting safety goggles with side-shields-

Chemical-resistant gloves (Nitrile rubber

recommended)- Lab coat- A full-face respirator

should be used if exposure limits are exceeded

or irritation is experienced.

Preparing Solutions

- Tightly fitting safety goggles with side-shields-

Chemical-resistant gloves (Nitrile rubber

recommended)- Lab coat

Handling Solutions

- Safety glasses with side shields- Chemical-

resistant gloves (Nitrile rubber recommended)-

Lab coat

Cleaning and Decontamination

- Tightly fitting safety goggles with side-shields-

Chemical-resistant gloves (Nitrile rubber

recommended)- Lab coat

Operational Plan: From Receipt to Disposal
A systematic approach to managing Cyromazine-13C3 from the moment it enters the

laboratory until its final disposal is critical for safety and compliance.

Receiving & Storage Handling & Preparation

Waste Management & Disposal

Receiving Secure & Ventilated StorageInspect & Log Weighing in Fume HoodRetrieve for Use Solution Preparation Experimental Use

Contaminated Solid Waste
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Workflow for the safe handling of Cyromazine-13C3.

Experimental Protocol: Preparation of a Stock
Solution
This protocol provides a step-by-step guide for the safe preparation of a Cyromazine-13C3
stock solution. This procedure should be performed in a certified chemical fume hood.

Materials:

Cyromazine-13C3 powder

Appropriate solvent (e.g., DMSO, Methanol)

Analytical balance

Vial with a screw cap

Micropipette and sterile tips

Vortex mixer

Personal Protective Equipment (as specified in Section 2)

Procedure:

Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.

Taring the Vial: Place a clean, empty vial with its cap on the analytical balance and tare the

weight.

Weighing: Carefully add the desired amount of Cyromazine-13C3 powder to the vial using a

clean spatula. Record the exact weight.

Adding Solvent: Using a micropipette, add the calculated volume of the appropriate solvent

to the vial to achieve the desired concentration.
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Dissolving: Securely cap the vial and vortex until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

Labeling: Clearly label the vial with the compound name (Cyromazine-13C3), concentration,

solvent, date of preparation, and your initials.

Storage: Store the stock solution in a properly labeled secondary container in a secure and

designated location, following any specific storage temperature requirements.

Decontamination: Decontaminate all surfaces and equipment used in the preparation

process. Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan
Proper disposal of Cyromazine-13C3 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All contaminated solid materials, including unused powder, weigh boats, pipette

tips, and contaminated gloves, must be collected in a designated, labeled hazardous waste

container.

Liquid Waste: Unused solutions and solvent rinses used for decontamination should be

collected in a designated, labeled hazardous liquid waste container. Do not pour any

Cyromazine-13C3 waste down the drain.

Empty Containers: Empty containers that held Cyromazine-13C3 powder should be triple-

rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The

rinsed container can then be disposed of according to your institution's guidelines for

decontaminated glassware.

Waste Pickup: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office. Follow their specific procedures for waste

pickup and disposal.

Quantitative Data
The following tables provide a summary of key quantitative data for Cyromazine.
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Physicochemical Properties:

Property Value Reference

Molecular Formula C₃¹³C₃H₁₀N₆ [5]

Molecular Weight 169.18 g/mol (for ¹³C₃)

Appearance Crystalline solid [6]

Melting Point 219-222 °C [6]

Vapor Pressure 3.36 x 10⁻⁹ mm Hg at 25°C [6][7]

Solubility:

Solvent Solubility Reference

Water 13,000 mg/L at 25°C, pH 7.1 [6]

Methanol 22 g/kg at 20°C [6]

Ethanol 2 mg/mL [8]

DMSO 33 mg/mL [8]

Acetone 1.7 g/kg at 20°C [6]

Isopropanol 2.5 g/kg at 20°C [6]

Dichloromethane 0.25 g/kg at 20°C [6]

Toluene 0.015 g/kg at 20°C [6]

Hexane 0.0002 g/kg at 20°C [6]

Toxicological Data:
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Test Species Route Value Reference

LD₅₀ Rat Oral 3387 mg/kg [7]

LD₅₀ Mouse Oral 2029 mg/kg [7]

LD₅₀ Rabbit Oral 1467 mg/kg [7]

LC₅₀ Rat Inhalation
>2.720 mg/L (4

hours)
[7]

LD₅₀ Rat Dermal >3100 mg/kg [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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